Cas no 2034365-20-1 (N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide)

• Product Name: N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide
• CAS No: 2034365-20-1
• MF: C₂₂H₂₉N₃O₂
• MW: 367.4846
• CID: 5349186
• Update Time: 2025-06-11

N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-N-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]-2-phenoxypropanamide
• N-cyclopentyl-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)-2-phenoxypropanamide
• N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide

• Inchi： 1S/C22H29N3O2/c1-16(27-18-11-4-3-5-12-18)22(26)25(17-9-6-7-10-17)15-20-19-13-8-14-21(19)24(2)23-20/h3-5,11-12,16-17H,6-10,13-15H2,1-2H3
• InChI Key： FBPDPBSMVLOCAZ-UHFFFAOYSA-N
• SMILES： O=C(C([H])(C([H])([H])[H])OC1C([H])=C([H])C([H])=C([H])C=1[H])N(C([H])([H])C1C2C([H])([H])C([H])([H])C([H])([H])C=2N(C([H])([H])[H])N=1)C1([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 502
• XLogP3: 3.6
• Topological Polar Surface Area: 47.4

Additional information on N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide

N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide (CAS No. 2034365-20-1): An Overview

N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide (CAS No. 2034365-20-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopenta[c]pyrazoles, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide is characterized by a cyclopenta[c]pyrazole core linked to a phenoxypropanamide moiety. The cyclopenta[c]pyrazole ring system is a six-membered ring with a fused five-membered pyrazole ring, which imparts unique electronic and steric properties to the molecule. The presence of the phenoxypropanamide group further enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the importance of cyclopenta[c]pyrazoles in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that cyclopenta[c]pyrazoles exhibit potent anti-inflammatory and analgesic properties. The researchers found that these compounds can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases like rheumatoid arthritis and osteoarthritis.

The synthesis of N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide typically involves a multi-step process. One common approach is to start with the synthesis of the cyclopenta[c]pyrazole core using a cyclization reaction followed by functionalization steps to introduce the desired substituents. A key step in this process is the formation of the phenoxypropanamide moiety through an amide coupling reaction. This method allows for high yields and good purity of the final product.

In addition to its anti-inflammatory properties, N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide has also shown potential as an antiviral agent. A study published in Antiviral Research in 2021 demonstrated that this compound exhibits significant activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The researchers found that the compound can inhibit viral replication by interfering with key viral enzymes involved in RNA synthesis.

The pharmacokinetic properties of N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide have also been investigated in preclinical studies. These studies have shown that the compound has favorable oral bioavailability and a long half-life in vivo. This makes it suitable for once-daily dosing regimens in clinical settings. Additionally, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide in humans. Early results from Phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, N-cyclopentyl-N-({1-methyl-1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)-2-phenoxypropanamide (CAS No. 2034365-20-1) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory and antiviral therapies make it an exciting candidate for further research and development. As more data from clinical trials become available, it is likely that this compound will play an important role in advancing medical treatments for various diseases.